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Compound of Interest

Compound Name: 3-Bromohexane

Cat. No.: B146008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromohexane is an organobromine compound with significant applications in organic

synthesis. Its structure, featuring a bromine atom on the third carbon of a hexane chain, makes

it a versatile intermediate for the introduction of a hexan-3-yl group into various molecular

frameworks. This guide provides an in-depth overview of its chemical and physical properties,

detailed experimental protocols for its synthesis and key reactions, and a summary of its

spectroscopic data. The information is tailored for professionals in research, and drug

development who require a technical understanding of this reagent.

Core Data Summary
The fundamental properties of 3-Bromohexane are summarized in the table below, providing a

quick reference for laboratory use.
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Property Value

CAS Number 3377-87-5[1][2][3][4]

Molecular Formula C₆H₁₃Br[1][2][3][5]

Molecular Weight 165.07 g/mol [3][5]

Appearance Colorless to light orange/yellow liquid[1]

Boiling Point 142-146 °C[6][7]

Density 1.169 - 1.17 g/cm³[4][6]

Refractive Index 1.444 - 1.446[4][6][7]

Flash Point 46 °C[6]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol and diethyl ether.[1]

SMILES CCCC(Br)CC[2]

InChIKey IOZOJWNUKLCDML-UHFFFAOYSA-N[1]

Molecular Structure
3-Bromohexane consists of a six-carbon aliphatic chain with a bromine atom substituted at the

third carbon position. This structure contains a chiral center at the carbon bearing the bromine

atom, and thus, it can exist as two enantiomers, (R)-3-bromohexane and (S)-3-bromohexane.

[5]

Experimental Protocols
Synthesis of 3-Bromohexane via Hydrobromination of
an Alkene
A common method for the synthesis of 3-bromohexane is the electrophilic addition of

hydrogen bromide (HBr) to either 2-hexene or 3-hexene.[8][9] The reaction with 3-hexene is

particularly straightforward as the molecule is symmetrical around the double bond, leading to

a single constitutional isomer.
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Objective: To synthesize 3-bromohexane from 3-hexene.

Materials:

3-Hexene

Hydrogen bromide (HBr) solution (e.g., 48% in acetic acid)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask with reflux condenser

Separatory funnel

Distillation apparatus

Methodology:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place 1

equivalent of 3-hexene.

Cool the flask in an ice bath.

Slowly add 1.1 equivalents of a solution of hydrogen bromide while stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours.

Transfer the reaction mixture to a separatory funnel and wash with an equal volume of cold

water.

Separate the organic layer and wash it with a saturated sodium bicarbonate solution to

neutralize any remaining acid.

Wash again with water and then dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the solvent under reduced pressure.

Purify the crude 3-bromohexane by fractional distillation, collecting the fraction boiling at

approximately 142-146 °C.

Nucleophilic Substitution: Synthesis of an Alcohol
3-Bromohexane can undergo nucleophilic substitution reactions, where the bromide ion is

replaced by a nucleophile. A typical example is the reaction with hydroxide ions to form 3-

hexanol.

Objective: To synthesize 3-hexanol from 3-bromohexane.

Materials:

3-Bromohexane

Sodium hydroxide (NaOH)

Ethanol/water solvent mixture (e.g., 50:50)

Reflux apparatus

Extraction and distillation equipment

Methodology:

Prepare a solution of sodium hydroxide in a 50:50 ethanol/water mixture.

In a round-bottom flask, add the 3-bromohexane and the sodium hydroxide solution.

Heat the mixture under reflux for 1-2 hours. The use of a mixed solvent system ensures

miscibility of the reactants.[10]

After cooling, extract the product with diethyl ether.

Wash the ether extract with water to remove any inorganic salts.

Dry the ether layer with a suitable drying agent (e.g., anhydrous sodium sulfate).
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Remove the ether by distillation to obtain the crude 3-hexanol.

Further purify the alcohol by fractional distillation.

Visualized Workflows and Pathways

Synthesis of 3-Bromohexane via Hydrobromination

Reactants

Reaction

Product

3-Hexene

Electrophilic Addition
(Markovnikov Addition)

Hydrogen Bromide

3-Bromohexane
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Click to download full resolution via product page

Caption: Synthesis of 3-Bromohexane.

SN2 Reaction of 3-Bromohexane
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3-Bromohexane
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Substituted Product
(e.g., 3-Hexanol) Leaving Group (Br-)
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Caption: Nucleophilic Substitution Reaction.
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Bromohexane.

Spectroscopic Data Details

¹³C NMR

Spectral data is available for 3-bromohexane,

which can be used to confirm the carbon

framework of the molecule.[11]

¹H NMR

Proton NMR data is available and can be used

to identify the different proton environments in

the molecule.[12]

Mass Spectrometry

The mass spectrum of 3-bromohexane shows

characteristic fragmentation patterns that can be

used for its identification.[12][13]

IR Spectroscopy

Infrared spectroscopy can be used to identify

the presence of C-Br and C-H bonds within the

molecule.[12][14]

Reactivity and Applications in Drug Development
3-Bromohexane is a valuable building block in organic synthesis, primarily utilized in two main

types of reactions:

Nucleophilic Substitution: As a secondary alkyl halide, 3-bromohexane can undergo both

S(_N)1 and S(_N)2 reactions. The reaction pathway is dependent on the nucleophile,

solvent, and temperature.[15] This reactivity allows for the introduction of various functional

groups at the 3-position of the hexane chain, which is a common strategy in the synthesis of

pharmaceutical intermediates.[1]

Grignard Reagent Formation: 3-Bromohexane can react with magnesium metal in an

anhydrous ether solvent to form the corresponding Grignard reagent, 3-hexylmagnesium

bromide. This organometallic compound is a potent nucleophile and a strong base, widely

used for the formation of new carbon-carbon bonds. This is a fundamental transformation in

the synthesis of more complex molecules, including active pharmaceutical ingredients.
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The ability to introduce a hexyl group with a specific point of attachment makes 3-
bromohexane a useful starting material in the synthesis of various organic compounds,

including those with potential biological activity. Its role as an alkylating agent is critical in

building the carbon skeletons of more complex molecules.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Bromohexane:
Properties, Synthesis, and Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146008#3-bromohexane-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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